N-[2-[(4-bromophenyl)methyl]pyrazol-3-yl]-2-chloropyridine-3-carboxamide

• IUPAC Name: N-[2-[(4-bromophenyl)methyl]pyrazol-3-yl]-2-chloropyridine-3-carboxamide
• InChI: InChI=1S/C16H12BrClN4O/c17-12-5-3-11(4-6-12)10-22-14(7-9-20-22)21-16(23)13-2-1-8-19-15(13)18/h1-9H,10H2,(H,21,23)
• InChI Key: LFCMLENRMUTDIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)NC2=CC=NN2CC3=CC=C(C=C3)Br
• Molecular Formula: C16H12BrClN4O
• Molecular Weight: 391.6 g/mol

Description

Pyrazoles are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs. Recently, more interest has been focused on pyrazolines and their derivatives due to their confirmed biological as well as pharmacological activities.

Synthesis Analysis

Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1 H NMR techniques.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by single crystal X-ray diffraction. The electron densities and the HOMO–LUMO gap have been calculated using the DFT method with BLYP, PW91, PWC functionals and 6-31G* basis set.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques such as FTIR, 1 H NMR, 13 C NMR and mass spectrometry.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, a molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a compound, which has desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy.

Safety and Hazards

The safety and hazards of similar compounds have been studied. For instance, it was reported that Acetylcholinesterase (AchE) level is reduced significantly in all B4-treated groups compared to both control groups (untreated control fish and DMSO) (p < 0.05).

Future Directions

The development of new antimicrobial drugs is most needed due to rapid growth in global antimicrobial resistance. Thus, in this context, a series of novel pyrazole/1,2,4-oxadiazole conjugate ester derivatives was synthesized. The synthesized compounds may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.